N1-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide
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Description
N1-(2-methoxy-2-(2-methoxyphenyl)ethyl)oxalamide is a useful research compound. Its molecular formula is C12H16N2O4 and its molecular weight is 252.27. The purity is usually 95%.
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Scientific Research Applications
Novel Synthetic Approaches
A novel synthetic method involves the rearrangement of 2-substituted-3-(2-nitrophenyl)oxiranes for the synthesis of di- and mono-oxalamides, showcasing a new rearrangement sequence useful for producing both anthranilic acid derivatives and oxalamides. This process is highlighted for its operational simplicity and high yield, offering a new formula for synthesizing oxalamides and related compounds (Mamedov et al., 2016).
Molecular Structure and Spectroscopic Analysis
Research on (2-methoxyphenyl)oxalate focuses on understanding the molecular characteristics that govern its chemical behavior. This study involves the synthesis and characterization of the compound, including elemental analysis, IR, 1H NMR, 13C NMR spectroscopies, and single crystal X-ray diffraction. The research provides insights into the optimized molecular structure, vibrational frequencies, NMR chemical shifts, and thermodynamic properties, facilitating a deeper understanding of its chemical reactivity descriptors (Şahin et al., 2015).
Electrochemical Applications
An electrochemical study of mefexamide at glassy-carbon electrodes introduces a new method for its determination in urine by differential pulse voltammetry. This research opens new avenues for analyzing compounds with similar structural features in biological samples, emphasizing the electrochemical behavior and potential applications in medical diagnostics and pharmacokinetics (Bermejo et al., 2000).
Syntheses of Cyclic Hydroxamic Acids and Lactams
Research on the hydrogenation of ethyl 2-nitrophenyl oxalate and its derivatives has led to the formation of cyclic hydroxamic acids and lactams with a 2,3-dioxo-1,4-benzoxazine skeleton. This study contributes to the development of new synthetic pathways for producing cyclic hydroxamic acids, highlighting the potential of these compounds in various scientific applications, including medicinal chemistry (Hartenstein & Sicker, 1993).
Properties
IUPAC Name |
N'-[2-methoxy-2-(2-methoxyphenyl)ethyl]oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O4/c1-17-9-6-4-3-5-8(9)10(18-2)7-14-12(16)11(13)15/h3-6,10H,7H2,1-2H3,(H2,13,15)(H,14,16) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YXUOTMUTRMIOHB-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1C(CNC(=O)C(=O)N)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
252.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.